2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide

• IUPAC Name: 2-fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide
• InChI: InChI=1S/C17H14FNO3S/c18-12-5-2-1-4-11(12)17(21)19-10-13(20)14-7-8-15(22-14)16-6-3-9-23-16/h1-9,13,20H,10H2,(H,19,21)
• InChI Key: NTUSCYKVUXYMFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(C2=CC=C(O2)C3=CC=CS3)O)F
• Molecular Formula: C17H14FNO3S
• Molecular Weight: 331.4 g/mol

Description

2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of benzamides and is known for its unique chemical properties, which make it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of 2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide is not yet fully understood. However, studies have suggested that this compound may work by inhibiting certain enzymes or proteins in the body, which can lead to various physiological effects.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide. Some of the potential effects of this compound include anti-inflammatory, anti-tumor, and anti-cancer properties. Additionally, it may also have neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide is its unique chemical properties, which make it an attractive candidate for drug development. However, one of the limitations of this compound is its complex synthesis process, which can make it challenging to produce in large quantities.

Future Directions

There are several future directions for research on 2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide. Some of these include:
1. Further investigation of the mechanism of action of this compound to better understand its potential therapeutic applications.
2. Development of new drug formulations using this compound for the treatment of various diseases.
3. Exploration of the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
4. Investigation of the potential side effects of this compound to better understand its safety profile.
Conclusion:
In conclusion, 2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide is a promising compound with potential applications in the field of medicine. Its unique chemical properties make it an attractive candidate for drug development, and several studies have been conducted to explore its potential therapeutic applications. Further research is needed to fully understand the mechanism of action of this compound and to develop new drug formulations for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide involves a multi-step process. The initial step involves the reaction of 2-fluorobenzoyl chloride with 2-(5-thiophen-2-ylfuran-2-yl)ethanol in the presence of a base such as triethylamine. This reaction leads to the formation of 2-fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

The potential applications of 2-Fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]benzamide in scientific research are diverse. One of the major applications of this compound is in the development of new drugs for the treatment of various diseases. Its unique chemical properties make it an attractive candidate for drug development, and several studies have been conducted to explore its potential therapeutic applications.